Cas no 360065-37-8 (Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-)
360065-37-8 structure
Product Name:Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-
CAS No:360065-37-8
MF:C8H6F3NO2
MW:205.133952617645
CID:303290
Update Time:2024-01-27
Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-
- Benzoic acid, 3-amino-2,4,5-trifluoro-6-methyl- (9CI)
- Benzoic acid, 3-amino-2,4,5-trifluoro-6-methyl-
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- Inchi: 1S/C8H6F3NO2/c1-2-3(8(13)14)5(10)7(12)6(11)4(2)9/h12H2,1H3,(H,13,14)
- InChI Key: AKZAKFKAYAPIKL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(C)C(F)=C(F)C(N)=C1F
Computed Properties
- Exact Mass: 205.03508
- Monoisotopic Mass: 205.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- PSA: 63.32
Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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